Cas no 88709-70-0 (2-[2-(Dimethylamino)ethylsulfanyl]-4-[4-(dimethylamino)phenyl]-5-oxo-4-pyridin-3-yl-1H-pyrrole-3-carbonitrile)

• Product name: 2-[2-(Dimethylamino)ethylsulfanyl]-4-[4-(dimethylamino)phenyl]-5-oxo-4-pyridin-3-yl-1H-pyrrole-3-carbonitrile
• CAS No: 88709-70-0
• MF: C₂₂H₂₅N₅OS
• MW: 407.531802892685
• CID: 2680645

2-[2-(Dimethylamino)ethylsulfanyl]-4-[4-(dimethylamino)phenyl]-5-oxo-4-pyridin-3-yl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)ethylsulfanyl]-4-[4-(dimethylamino)phenyl]-5-oxo-4-pyridin-3-yl-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile, 4,5-dihydro-2-((2-(dimethylamino)ethyl)thio)-4-(4-(dimethylamino)phenyl)-5-oxo-4-(3-pyridinyl)-
• 2-{[2-(Dimethylamino)ethyl]sulfanyl}-4-[4-(dimethylamino)phenyl]-5-oxo-4-(pyridin-3-yl)-4,5-dihydro-1H-pyrrole-3-carbonitrile
• 2-[2-(Dimethylamino)ethylsulfanyl]-4-[4-(dimethylamino)phenyl]-5-oxo-4-pyridin-3-yl-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C22H25N5OS/c1-26(2)12-13-29-20-19(14-23)22(21(28)25-20,17-6-5-11-24-15-17)16-7-9-18(10-8-16)27(3)4/h5-11,15H,12-13H2,1-4H3,(H,25,28)
• InChI Key： QMZCCPNJZJVAHV-UHFFFAOYSA-N
• SMILES： S(CCN(C)C)C1=C(C#N)C(C2C=NC=CC=2)(C(N1)=O)C1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 674
• Topological Polar Surface Area: 97.6